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Compound of Interest

Compound Name: 1-Benzhydryl-2-thiourea

Cat. No.: B1273797

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic applications of 1-
Benzhydryl-2-thiourea, a versatile thiourea derivative. The bulky benzhydryl group imparts
unique steric and electronic properties to the molecule, making it a valuable tool in various
organic transformations. This document details its synthesis, potential as an organocatalyst,
and its role as a key intermediate in the synthesis of heterocyclic compounds.

Physicochemical Properties and Spectroscopic
Data

1-Benzhydryl-2-thiourea is a white to off-white solid. The presence of the bulky benzhydryl
group influences its solubility and reactivity. Below is a summary of its key identifiers and
spectroscopic data.
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Property Value

CAS Number 92192-94-4[1]

Molecular Formula C14H14N2S[1]

Molecular Weight 242.34 g/mol [1]

1H NMR Spectral data available in public databases.
13C NMR Spectral data available in public databases.

Characteristic peaks for N-H, C=S, and aromatic

IR Spectroscopy C-H bond
-H bonds.

Synthesis of 1-Benzhydryl-2-thiourea

The synthesis of 1-Benzhydryl-2-thiourea can be achieved through the reaction of
benzhydrylamine with an isothiocyanate precursor. A common and effective method involves
the in-situ formation of benzhydryl isothiocyanate from benzhydrylamine, followed by a reaction
with ammonia. A generalized protocol is provided below.

Experimental Protocol: Synthesis of 1-Benzhydryl-2-
thiourea

Materials:

e Benzhydrylamine

o Carbon disulfide

e Triethylamine

o Ammonia (agueous solution)
e Dichloromethane (DCM)

e Hydrochloric acid (HCI)

e Sodium bicarbonate (NaHCO3) solution
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e Anhydrous magnesium sulfate (MgSQa)
 Silica gel for column chromatography

e Hexane and Ethyl acetate for elution
Procedure:

» Formation of the Dithiocarbamate Salt: In a round-bottom flask, dissolve benzhydrylamine
(1.0 eq.) and triethylamine (1.2 eq.) in dichloromethane. Cool the solution to 0 °C in an ice
bath. To this solution, add carbon disulfide (1.1 eq.) dropwise. Allow the reaction mixture to
stir at room temperature for 2-3 hours.

o Formation of the Isothiocyanate: Cool the reaction mixture back to 0 °C and add a solution of
hydrochloric acid (1M) dropwise until the reaction mixture becomes acidic. This will facilitate
the elimination of the dithiocarbamate to form the isothiocyanate.

e Reaction with Ammonia: To the solution containing the in-situ generated benzhydryl
isothiocyanate, add an excess of concentrated aqueous ammonia solution. Stir the biphasic
mixture vigorously at room temperature overnight.

o Work-up: Separate the organic layer. Wash the organic layer sequentially with water,
saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous
magnesium sulfate and filter.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-
Benzhydryl-2-thiourea as a solid.

Application in Organocatalysis

Thiourea derivatives are renowned for their ability to act as hydrogen-bond donors, activating
electrophiles in a variety of organic reactions. The bulky benzhydryl group in 1-Benzhydryl-2-
thiourea can provide steric hindrance that may influence the stereoselectivity of certain
reactions. While specific examples detailing the use of 1-Benzhydryl-2-thiourea as an
organocatalyst are not abundant in the literature, its structural features suggest potential
applications in reactions such as the Biginelli and Michael reactions.
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Hypothetical Application: Organocatalytic Biginelli
Reaction

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of
dihydropyrimidinones (DHPMs), which are valuable scaffolds in medicinal chemistry. Thiourea
can act as a catalyst to promote this condensation. The bulky nature of 1-Benzhydryl-2-
thiourea could potentially influence the reaction's efficiency and selectivity.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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